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An In-depth Technical Guide to Halogenated Benzaldehydes: Focus on 3-Chloro-6-fluoro-2-
iodobenzaldehyde and Structurally Related Intermediates

Executive Summary: This guide provides a detailed technical overview of 3-Chloro-6-fluoro-2-
iodobenzaldehyde and its structurally related analogs, a class of halogenated aromatic
aldehydes critical to modern medicinal chemistry and materials science. While a specific CAS
number for 3-Chloro-6-fluoro-2-iodobenzaldehyde is not readily found in public databases,
this document synthesizes information on closely related, commercially available compounds to
provide researchers, scientists, and drug development professionals with a comprehensive
understanding of the synthesis, characterization, application, and safe handling of this
important class of chemical building blocks. The principles and protocols discussed herein are
directly applicable to the strategic use of these intermediates in complex synthetic workflows.

Chemical Identity and Core Identifiers

A precise, publicly registered CAS number for "3-Chloro-6-fluoro-2-iodobenzaldehyde" was
not identified during a comprehensive search of chemical databases. This suggests the

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b2487826#bc-rfq
https://www.benchchem.com/product/b2487826/docs?utm_src=pdf-body#3-chloro-6-fluoro-2-iodobenzaldehyde-cas-number-and-identifiers
https://www.benchchem.com/product/b2487826/docs?utm_src=pdf-body#3-chloro-6-fluoro-2-iodobenzaldehyde-cas-number-and-identifiers
https://www.benchchem.com/product/b2487826/docs?utm_src=pdf-body#3-chloro-6-fluoro-2-iodobenzaldehyde-cas-number-and-identifiers
https://www.benchchem.com/product/b2487826/docs?utm_src=pdf-body#3-chloro-6-fluoro-2-iodobenzaldehyde-cas-number-and-identifiers
https://www.benchchem.com/product/b2487826/docs?utm_src=pdf-body#3-chloro-6-fluoro-2-iodobenzaldehyde-cas-number-and-identifiers
https://www.benchchem.com/product/b2487826/docs?utm_src=pdf-body#3-chloro-6-fluoro-2-iodobenzaldehyde-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2487826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

compound may be a novel entity, a highly specialized intermediate not in general commercial
catalogs, or that the nomenclature may have slight variations. However, several structurally
similar and functionally equivalent halogenated benzaldehydes are well-documented and serve
as excellent reference points. The identifiers for these key analogs are summarized below.

Table 1: Core Identifiers of Key Halogenated Benzaldehyde Analogs

o 3-Chloro-2-fluoro-5- 3-Chloro-2- 2-Chloro-6-
Identifier ) )
iodobenzaldehyde iodobenzaldehyde fluorobenzaldehyde
CAS Number 2304494-65-1[1] 469912-65-0[2] 387-45-1[3]
3-chloro-2-fluoro-5- 3-chloro-2- 2-Chloro-6-
IUPAC Name
iodobenzaldehyde[1] iodobenzaldehyde[2] fluorobenzaldehyde][3]
Molecular Formula C7HsCIFIO[1] C7H4CIIO[2] C7H4CIFO[3]

Molecular Weight

284.45 g/mol [1]

266.46 g/mol [2]

158.56 g/mol [3]

Canonical SMILES

0=CC1=CC(l)=CC(Cl)
=C1F[1]

C1=CC(=C(C(=C1)Cl)
)C=0[2]

C1=CC(=C(C(=C1)Cl)
C=O0)F[3]

InChiK NOIXYMYXUGGKCM QCASBRFHVKFMIE-  OACPOWYLLGHGC
n e

Y -UHFFFAQYSA-N[1] UHFFFAOYSA-N[2] R-UHFFFAOYSA-N[3]
PubChem CID Not Found 86592640[2] 67847[3]

The Strategic Role of Halogenation in Drug

Discovery

Halogenated organic compounds, particularly those containing chlorine and fluorine, are

foundational in pharmaceutical development. The inclusion of these atoms into a molecular

scaffold can profoundly alter its physicochemical and biological properties.

e Chlorine: The presence of a chloro- group can enhance metabolic stability and membrane

permeability. It is a common feature in many FDA-approved drugs.[4]

e Fluorine: The introduction of fluorine, one of the most significant strategies in modern

medicinal chemistry, can dramatically improve metabolic stability, binding affinity to target

© 2026 BenchChem. All rights reserved.

2/6

Tech Support


https://fluorochem.co.uk/product/F628675/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-iodobenzaldehyde
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://fluorochem.co.uk/product/F628675/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-iodobenzaldehyde
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://fluorochem.co.uk/product/F628675/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-iodobenzaldehyde
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://fluorochem.co.uk/product/F628675/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-iodobenzaldehyde
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://fluorochem.co.uk/product/F628675/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-iodobenzaldehyde
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://fluorochem.co.uk/product/F628675/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-iodobenzaldehyde
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-2-iodobenzaldehyde
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2487826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

proteins, and lipophilicity.[5][6] This is due to the high electronegativity and small size of the
fluorine atom, and the strength of the carbon-fluorine bond.[6]

 lodine: The iodo- group is a versatile synthetic handle. It is an excellent leaving group in
cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), enabling the facile introduction
of molecular complexity.

The subject aldehyde, with its combination of chloro-, fluoro-, and iodo- substituents,
represents a highly valuable and synthetically versatile building block, pre-configured for
subsequent elaboration into more complex drug candidates.

Synthesis and Characterization
General Synthetic Strategy

The synthesis of polysubstituted benzaldehydes typically involves a multi-step sequence
starting from a simpler, commercially available benzene derivative. A plausible, generalized
workflow for producing a compound like 3-Chloro-6-fluoro-2-iodobenzaldehyde would
involve sequential halogenation and formylation steps. The precise order of these reactions is
critical to achieving the desired regiochemistry, dictated by the directing effects of the existing
substituents on the aromatic ring.

A key experimental consideration is the choice of iodinating agent and the careful control of
reaction conditions to prevent side reactions. The aldehyde functionality can be introduced via
various methods, such as the oxidation of a corresponding benzyl alcohol or toluene precursor.

[3]

Experimental Workflow: A Self-Validating Protocol

The following diagram outlines a conceptual workflow for the synthesis, purification, and
validation of a halogenated benzaldehyde. The inclusion of in-process controls and final
characterization ensures the protocol is self-validating, providing a high degree of confidence in
the final product's identity and purity.

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.researchgate.net/publication/315641245_Current_and_emerging_applications_of_fluorine_in_medicinal_chemistry
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra05697c
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra05697c
https://www.benchchem.com/product/b2487826/docs?utm_src=pdf-body#3-chloro-6-fluoro-2-iodobenzaldehyde-cas-number-and-identifiers
https://en.wikipedia.org/wiki/2-Chloro-6-fluorobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2487826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis & Workup

Starting Material
(e.g., Halogenated Toluene)

Multi-Step Synthesis

(e.g., Halogenation, Oxidation)

Aqueous Workup
& Solvent Extraction

Y

Crude Product Isolation
(Evaporation)

Transfer

Purification

Column Chromatography
(Silica Gel)

Collect & Combine
Pure Fractions (TLC)

Y

Purified Product
(Solvent Removal)

Analyze
Characterization & QC
Structural Verification | | | Molecular Weight
(*H, 13C, °F NMR) Confirmation (Mass Spec)

Purity Assessment

(HPLC/UPLC, >98%)

Validated Intermediate
(Store under N2 at 2-8°C)

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2487826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Derivative Classes

(Schiff Bases / Imines)

+ Condensation
Rea Fused Heterocycles
gents L
(e.g., Quinolines)
3-Cl, 6-F, 2-I-Benzaldehyde Aldehyde Group lodo Group + Suzuki / Sonogashira
Coupling

+ Reduction (NaBHa)

Bi-aryl Compounds)

Benzyl Alcohols

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [3-Chloro-6-fluoro-2-iodobenzaldehyde CAS number
and identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2487826/docs#3-chloro-6-fluoro-2-
iodobenzaldehyde-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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